Cas no 1804176-29-1 (7-Bromomethyl-1H-benzimidazole-4-acetonitrile)

• Product Name: 7-Bromomethyl-1H-benzimidazole-4-acetonitrile
• CAS No: 1804176-29-1
• MF: C₁₀H₈BrN₃
• MW: 250.094620704651
• CID: 4825935
• Update Time: 2025-06-13

7-Bromomethyl-1H-benzimidazole-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromomethyl-1H-benzimidazole-4-acetonitrile

• Inchi： 1S/C10H8BrN3/c11-5-8-2-1-7(3-4-12)9-10(8)14-6-13-9/h1-2,6H,3,5H2,(H,13,14)
• InChI Key： FNXGFZLQKZNVPA-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(CC#N)C2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5

Additional information on 7-Bromomethyl-1H-benzimidazole-4-acetonitrile

Recent Advances in the Application of 7-Bromomethyl-1H-benzimidazole-4-acetonitrile (CAS: 1804176-29-1) in Chemical Biology and Pharmaceutical Research

7-Bromomethyl-1H-benzimidazole-4-acetonitrile (CAS: 1804176-29-1) is a critical intermediate in the synthesis of various bioactive molecules, particularly in the development of benzimidazole-based pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, especially in the design of kinase inhibitors, antimicrobial agents, and anticancer compounds. This research brief consolidates the latest findings on its synthetic applications, biological activities, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 7-Bromomethyl-1H-benzimidazole-4-acetonitrile as a precursor for novel PI3K inhibitors. The compound's bromomethyl group enables facile functionalization, allowing researchers to introduce diverse pharmacophores. The resulting derivatives exhibited nanomolar inhibitory activity against PI3Kα, a key target in oncology. Molecular docking studies revealed that these compounds occupy the ATP-binding pocket, providing a structural basis for further optimization.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that 7-Bromomethyl-1H-benzimidazole-4-acetonitrile derivatives showed potent activity against drug-resistant Staphylococcus aureus strains. The lead compound in this series (designated as CAM-724) demonstrated a MIC of 0.5 μg/mL, outperforming vancomycin against MRSA. Mechanistic studies suggested interference with bacterial cell wall biosynthesis, though the exact target remains under investigation.

The compound's role in radiopharmaceutical development has also gained attention. Researchers at the Technical University of Munich utilized 7-Bromomethyl-1H-benzimidazole-4-acetonitrile to synthesize ¹⁸F-labeled probes for PET imaging of tumor hypoxia. The bromine atom served as an excellent leaving group for nucleophilic aromatic substitution with [¹⁸F]fluoride, achieving radiochemical yields >75%. Preliminary in vivo studies showed promising tumor-to-background ratios in xenograft models.

From a synthetic chemistry perspective, recent advancements in continuous flow technology have improved the scalability of 7-Bromomethyl-1H-benzimidazole-4-acetonitrile production. A 2024 Organic Process Research & Development paper detailed a safer bromination protocol using N-bromosuccinimide in microreactors, achieving 92% yield with reduced hazardous waste generation. This innovation addresses previous challenges in large-scale manufacturing of this valuable intermediate.

Ongoing clinical trials (NCT05678244) are evaluating a 7-Bromomethyl-1H-benzimidazole-4-acetonitrile-derived CDK4/6 inhibitor for breast cancer therapy. Phase I results presented at the 2024 AACR Annual Meeting showed favorable pharmacokinetics and preliminary evidence of tumor regression in ER+/HER2- patients. The compound's unique benzimidazole core appears to confer improved blood-brain barrier penetration compared to existing CDK4/6 inhibitors.

Future research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Its reactive bromomethyl group offers a handle for conjugation with E3 ligase ligands or electrophilic warheads. Computational models predict that strategic modifications could yield compounds with enhanced selectivity and drug-like properties, opening new avenues in precision medicine.